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Compound of Interest

5-Bromo-6-methoxybenzofuran-2-
Compound Name: o
carboxylic acid

Cat. No.: B3018649

CAS Number: 20073-19-2
Prepared by: Gemini, Senior Application Scientist

This technical guide provides a comprehensive overview of 5-Bromo-6-methoxybenzofuran-
2-carboxylic acid, a key heterocyclic building block for researchers, scientists, and
professionals in drug development. This document delves into its chemical and physical
properties, outlines a plausible synthetic pathway, predicts its spectral characteristics, and
explores its potential applications in medicinal chemistry, all grounded in authoritative scientific
context.

Introduction: The Significance of the Benzofuran
Scaffold

The benzofuran nucleus is a privileged heterocyclic scaffold frequently encountered in natural
products and synthetic molecules with a wide array of biological activities. Its unique electronic
and structural features make it a versatile template for the design of novel therapeutic agents.
Benzofuran derivatives have demonstrated a broad spectrum of pharmacological properties,
including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The strategic
functionalization of the benzofuran ring system allows for the fine-tuning of a molecule's
physicochemical properties and biological targets, making it a cornerstone in modern medicinal
chemistry. 5-Bromo-6-methoxybenzofuran-2-carboxylic acid, with its strategic placement of
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a bromine atom, a methoxy group, and a carboxylic acid moiety, represents a valuable
intermediate for the synthesis of complex and potentially bioactive molecules.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-Bromo-6-
methoxybenzofuran-2-carboxylic acid is essential for its effective use in synthesis and drug
design. The following table summarizes its key known and predicted properties.

Property Value Source(s)
CAS Number 20073-19-2 [1][2][3]
Molecular Formula C10H7BrOa [3]
Molecular Weight 271.06 g/mol [3]
Boiling Point 399.7 £ 37.0 °C at 760 mmHg o]
(Predicted)

Density 1.7 £ 0.1 g/cm? (Predicted) [2]
Flash Point 195.5 + 26.5 °C (Predicted) [1]
LogP 2.82 (Predicted) [1]
Melting Point Not available [2]
Storage Sealed in dry, 2-8°C [3]

Synthesis and Reaction Mechanisms

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-6-
methoxybenzofuran-2-carboxylic acid is not readily available in the reviewed literature, a
plausible synthetic route can be devised based on established methods for analogous
benzofuran-2-carboxylic acids. A highly efficient approach involves the Perkin rearrangement of
a substituted 3-bromocoumarin under microwave irradiation.[4]

Proposed Synthetic Pathway
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The synthesis would likely begin with a suitably substituted phenol, which would undergo a
series of reactions to form a 3-bromocoumarin intermediate. This intermediate would then be
subjected to a microwave-assisted Perkin rearrangement to yield the target benzofuran-2-

(Substituted PhenoD

Formylation

(Salicylaldehyde derivative)

Perkin condensation

(Coumarin derivative)

Bromination (e.g., with NBS)

G-Bromocoumarin intermediate)

Microwave-assisted
Perkin Rearrangement
(NaOH, Ethanol)

carboxylic acid.

G-Bromo-6-methoxybenzofuran-2-carboxylic acia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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